Cas no 5413-80-9 (1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: 1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 5413-80-9
• MF: C₅H₆N₆
• MW: 150.141338825226
• MDL: MFCD01879819
• CID: 45833
• PubChem ID: 222233
• Update Time: 2025-10-20

1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 1(2)H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 1(H)-4,6-diamine-pyrazolo[3,4-d]pyrimidine
• 2,4-Diamino-7H-pyrazolo<3,4-d>pyrimidine
• 4,6-Diaminopyrazolo<3,4-d>pyrimidine
• 8-aza-7-deaza-2,6-diaminopurine
• 8-aza-7-deazapurine-4,6-diamine
• A7873
• SCHEMBL1014919
• AC-23157
• NXSAXOJMBFFHSG-UHFFFAOYSA-N
• J-504738
• CS-0059006
• AKOS016002031
• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine (9CI)
• MFCD01879819
• W-204661
• NSC-7842
• 4,6-Diaminopyrazolo[3,4-d]pyrimidine
• NSC7842
• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine #
• FT-0735457
• 5413-80-9
• DTXSID80278508
• BS-49511
• AMY31313
• SCHEMBL26187665
• pyrazolo[3,4-d]pyrimidine, 6,4-diamino-
• 2H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• DB-071798
• 1H-pyrazolo3,4-dpyrimidine-4,6-diamine

• MDL： MFCD01879819
• Inchi： 1S/C5H6N6/c6-3-2-1-8-11-4(2)10-5(7)9-3/h1H,(H5,6,7,8,9,10,11)
• InChI Key： NXSAXOJMBFFHSG-UHFFFAOYSA-N
• SMILES： N1C2C(C=N1)=C(N)N=C(N)N=2

Computed Properties

• Exact Mass: 150.06500
• Monoisotopic Mass: 150.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.743
• Boiling Point: 605.9°Cat760mmHg
• Flash Point: 356.3°C
• Refractive Index: 1.939
• PSA: 106.50000
• LogP: 0.67970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1H-pyrazolo3,4-dpyrimidine-4,6-diamine

Comprehensive Overview of 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 5413-80-9): Properties, Applications, and Research Insights

1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 5413-80-9) is a heterocyclic organic compound with a fused pyrazolo-pyrimidine core, featuring two amino substituents at positions 4 and 6. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its versatile biological activity and potential as a scaffold for drug discovery. Its molecular formula, C₅H₆N₆, underscores its nitrogen-rich composition, which contributes to its ability to form hydrogen bonds and interact with biological targets.

Recent studies highlight the compound's relevance in kinase inhibition, a hot topic in oncology and autoimmune disease research. Kinases are enzymes frequently dysregulated in cancers, and 1H-pyrazolo[3,4-d]pyrimidine derivatives have shown promise as ATP-competitive inhibitors. Researchers are particularly interested in optimizing this scaffold for selective kinase targeting, addressing challenges like drug resistance—a frequently searched term in academic and medical circles. The compound's structure-activity relationship (SAR) is a key focus area, with modifications to its core structure yielding analogs with improved potency and pharmacokinetic profiles.

Beyond therapeutics, CAS No. 5413-80-9 is explored in material science for designing nitrogen-doped carbon frameworks. These materials are pivotal in energy storage applications, such as lithium-ion batteries and supercapacitors—topics trending in green technology forums. The compound's high nitrogen content enables the synthesis of porous carbon matrices with enhanced conductivity, aligning with global demands for sustainable energy solutions. This dual applicability in life sciences and advanced materials makes it a compelling subject for interdisciplinary research.

Synthetic methodologies for 1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine often involve cyclocondensation reactions of 5-amino-1H-pyrazole-4-carbonitrile with guanidine derivatives. Recent advancements emphasize green chemistry approaches, such as microwave-assisted synthesis or catalyst-free conditions, reflecting the industry's shift toward environmentally benign processes. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography—techniques frequently queried by chemistry students and professionals.

In the context of intellectual property, patents involving this compound often focus on its derivatives for treating inflammatory disorders or metabolic diseases. This aligns with growing public interest in personalized medicine and chronic disease management. Notably, its structural similarity to purine bases sparks investigations into nucleic acid interactions, a niche yet emerging area in antiviral research—a field gaining traction post-pandemic.

From a commercial perspective, suppliers of CAS 5413-80-9 cater to both research institutions and industrial R&D divisions. Quality control parameters like HPLC purity (>98%) and residual solvent levels are critical purchasing criteria, as evidenced by search trends in procurement databases. Storage recommendations usually specify protection from light and moisture, with stability data indicating compatibility with standard laboratory conditions.

Future directions for this compound may involve computational drug design (e.g., molecular docking studies) and high-throughput screening platforms. These methodologies dominate recent scientific literature, reflecting the integration of AI-driven discovery in chemical sciences. As sustainability becomes a priority, biocatalytic routes for synthesizing such heterocycles may also gain prominence.